Cas no 98594-42-4 (Ethyl 2,6-diaminoisonicotinate)

• Product Name: Ethyl 2,6-diaminoisonicotinate
• CAS No: 98594-42-4
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1990930
• PubChem ID: 57357157
• Update Time: 2025-06-07

Ethyl 2,6-diaminoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-diaminoisonicotinate
• 2,6-Diaminoisonicotinate d'éthyle
• 4-pyridinecarboxylic acid, 2,6-diamino-, ethyl ester
• Ethyl 2,6-diaminopyridine-4-carboxylate
• Ethyl-2,6-diaminoisonicotinat
• SCHEMBL2090997
• DTXSID70723557
• 2,6-diaminoisonicotinic acid ethyl ester
• Ethyl2,6-diaminoisonicotinate
• SB53584
• J-400938
• WKIAEJRVECEGEJ-UHFFFAOYSA-N
• 98594-42-4

• Inchi： 1S/C8H11N3O2/c1-2-13-8(12)5-3-6(9)11-7(10)4-5/h3-4H,2H2,1H3,(H4,9,10,11)
• InChI Key： WKIAEJRVECEGEJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(N)N=C(C=1)N)=O

Computed Properties

• Exact Mass: 181.085126602Da
• Monoisotopic Mass: 181.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.279
• Boiling Point: 395°C at 760 mmHg
• Flash Point: 192.7°C
• Refractive Index: 1.611

Additional information on Ethyl 2,6-diaminoisonicotinate

Ethyl 2,6-Diaminoisonicotinate (CAS No. 98594-42-4): A Versatile Chemical Intermediate in Pharmaceutical and Agrochemical Applications

Ethyl 2,6-diaminoisonicotinate (CAS No. 98594-42-4) is a specialized organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis and agrochemical development. This heterocyclic compound, featuring both amino and ester functional groups, serves as a crucial building block for various high-value chemical products. With the increasing demand for custom synthesis intermediates and fine chemicals, this compound has become particularly relevant in addressing current challenges in drug discovery and crop protection.

The molecular structure of ethyl 2,6-diaminoisonicotinate contains a pyridine core with two amino groups at the 2- and 6-positions and an ethyl ester at the 4-position. This unique arrangement makes it an excellent precursor for creating more complex molecular architectures. Recent trends in green chemistry and sustainable synthesis have highlighted the importance of such intermediates that can reduce synthetic steps and improve atom economy in manufacturing processes.

In pharmaceutical applications, 2,6-diaminoisonicotinate derivatives have shown promise in the development of novel therapeutic agents. Researchers are particularly interested in its potential for creating kinase inhibitors, which are crucial in cancer treatment strategies. The compound's ability to serve as a scaffold for drug-like molecules makes it valuable in medicinal chemistry programs targeting various diseases, including those related to inflammation and metabolic disorders.

The agrochemical industry has also recognized the utility of ethyl 2,6-diaminoisonicotinate in developing next-generation crop protection products. With growing concerns about pesticide resistance and environmental impact, this intermediate offers opportunities to create more selective and biodegradable active ingredients. Its structural features allow for the design of compounds that can interact with specific biological targets in pests while minimizing effects on non-target organisms.

From a synthetic chemistry perspective, 98594-42-4 presents interesting possibilities for various transformations. The amino groups can participate in condensation reactions, while the ester functionality allows for hydrolysis or transesterification. These characteristics make it a flexible starting material for creating diverse chemical libraries, particularly relevant in combinatorial chemistry approaches that are popular in modern drug discovery.

The commercial availability of ethyl 2,6-diaminoisonicotinate has improved in recent years, with several specialty chemical suppliers offering this compound in various quantities. Quality control parameters typically include HPLC purity assessment, moisture content, and residual solvent analysis. Proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability over time.

Recent advances in continuous flow chemistry have opened new possibilities for the efficient production of this intermediate. These technologies can offer advantages in terms of yield improvement, safety enhancement, and waste reduction compared to traditional batch processes. Such innovations align well with the pharmaceutical industry's growing emphasis on process intensification and quality by design principles.

Analytical characterization of ethyl 2,6-diaminoisonicotinate typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are critical parameters for its use in regulated industries. The development of robust analytical methods has become increasingly important as regulatory requirements for chemical impurities become more stringent worldwide.

In the context of intellectual property, several patents have been filed that utilize 98594-42-4 as a key intermediate. These patents cover various applications ranging from pharmaceutical compositions to specialized materials. The compound's presence in these filings demonstrates its importance in innovation across multiple chemical sectors.

From a market perspective, the demand for high-purity chemical intermediates like ethyl 2,6-diaminoisonicotinate continues to grow. This trend is driven by the expansion of contract research and manufacturing organizations (CRMOs) serving the pharmaceutical and agrochemical industries. The compound's relatively stable shelf life and well-characterized properties make it attractive for inventory management in chemical supply chains.

Environmental and safety considerations for handling ethyl 2,6-diaminoisonicotinate follow standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory systems, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Waste disposal should follow local regulations for organic chemical waste.

The future outlook for CAS 98594-42-4 appears positive, with potential applications expanding into new areas such as materials science and specialty chemicals. Its structural features make it interesting for creating novel polymers or functional materials with specific electronic or optical properties. As research continues into the compound's derivatives, additional applications are likely to emerge in coming years.

For researchers and manufacturers interested in custom chemical synthesis, ethyl 2,6-diaminoisonicotinate offers numerous opportunities for structural modification and derivatization. The compound's relatively straightforward synthesis (typically from 2,6-dichloroisonicotinic acid derivatives) makes it accessible for scale-up while maintaining good cost-effectiveness for industrial applications.

In conclusion, ethyl 2,6-diaminoisonicotinate (98594-42-4) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of functional groups and synthetic flexibility position it well to address current challenges in pharmaceutical development, agricultural chemistry, and beyond. As chemical innovation continues to advance, this compound is likely to maintain its relevance in the landscape of specialty chemical intermediates.